2-Hydroxyhexadecanoic acid
2-Hydroxyhexadecanoic acid
2-hydroxy Palmitic acid is a form of the 16:0 long-chain saturated palmitic acid (Item No. 10006627). It is an intermediate in the metabolism of phytosphingosine to odd-numbered fatty acids. 2-hydroxy Palmitic acid levels in yeast fermentations increase following treatment with fumonisin B1 (Item No. 62580).
Brand Name:
Vulcanchem
CAS No.:
764-67-0
VCID:
VC0163448
InChI:
InChI=1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
SMILES:
CCCCCCCCCCCCCCC(C(=O)O)O
Molecular Formula:
C16H32O3
Molecular Weight:
272.42 g/mol
2-Hydroxyhexadecanoic acid
CAS No.: 764-67-0
Reference Standards
VCID: VC0163448
Molecular Formula: C16H32O3
Molecular Weight: 272.42 g/mol
CAS No. | 764-67-0 |
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Product Name | 2-Hydroxyhexadecanoic acid |
Molecular Formula | C16H32O3 |
Molecular Weight | 272.42 g/mol |
IUPAC Name | 2-hydroxyhexadecanoic acid |
Standard InChI | InChI=1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15,17H,2-14H2,1H3,(H,18,19) |
Standard InChIKey | JGHSBPIZNUXPLA-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCC(C(=O)O)O |
Canonical SMILES | CCCCCCCCCCCCCCC(C(=O)O)O |
Appearance | Unit:50 mgPurity:98+%Physical solid |
Description | 2-hydroxy Palmitic acid is a form of the 16:0 long-chain saturated palmitic acid (Item No. 10006627). It is an intermediate in the metabolism of phytosphingosine to odd-numbered fatty acids. 2-hydroxy Palmitic acid levels in yeast fermentations increase following treatment with fumonisin B1 (Item No. 62580). |
Synonyms | 2-hydroxyhexadecanoate 2-hydroxyhexadecanoic acid 2-hydroxyhexadecanoic acid, (+-)-isomer 2-hydroxyhexadecanoic acid, (R)-isomer 2-hydroxyhexadecanoic acid, (S)-isomer alpha-hydroxypalmitic acid |
Reference | 1.Kaneshiro, T.,Vesendor, R.F.,Peterson, R.E., et al. 2-Hydroxyhexadecanoic and 8,9,13-trihydroxydocosanoic acid accumulation by yeasts treated with fumonisin B1. Lipids 28(5), 397-401 (1993). |
PubChem Compound | 92836 |
Last Modified | Nov 11 2021 |
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